2-(4-Benzoylphenyl)-2-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(4-Benzoylphenyl)-2-(4-fluorophenyl)acetonitrile” is a chemical compound with the CAS Number: 446275-89-4 . It has a molecular weight of 315.35 .
Physical and Chemical Properties The compound is a solid at room temperature . Its melting point is between 88 - 90 degrees Celsius . The IUPAC name for this compound is (4-benzoylphenyl)(4-fluorophenyl)acetonitrile .
Safety Information The compound has been classified under GHS07 for safety . The hazard statements associated with it are H302, H312, and H332 . The precautionary statements include P261, P264, P270, P271, P280, P301 + P312 + P330, P302 + P352 + P312, P304 + P340 + P312, P363, P402 + P404, and P501 .
Scientific Research Applications
Spectroscopic and Quantum Mechanical Studies
Research has delved into the spectroscopic and quantum mechanical properties of bioactive benzothiazolinone acetamide analogs, indicating their potential as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibit good light harvesting efficiency and free energy of electron injection, along with significant non-linear optical (NLO) activity, which may be utilized in photovoltaic applications. Molecular docking studies further suggest interactions with biological targets like Cyclooxygenase 1 (COX1), highlighting a broad utility span from material science to potential therapeutic applications (Mary et al., 2020).
Potential as Pesticides
N-derivatives of related compounds have been characterized by X-ray powder diffraction, showing promise as potential pesticides. These studies provide foundational data for further exploration of these compounds in agricultural applications (Olszewska et al., 2011).
Anticancer and Anti-inflammatory Activity
Several studies have synthesized and evaluated novel derivatives for their anticancer and anti-inflammatory activities. For example, benzophenone-thiazole derivatives have shown potent VEGF-A inhibition, indicating their potential as anticancer agents (Prashanth et al., 2014). Furthermore, novel acetamide derivatives have been developed with significant anti-inflammatory activity, underscoring their therapeutic potential in inflammation-related conditions (Sunder & Maleraju, 2013).
Antimicrobial Applications
Research into sulfide and sulfone derivatives of related compounds has demonstrated antimicrobial activity against various bacterial and fungal strains, suggesting their use in developing new antimicrobial agents (Badiger et al., 2013).
Analytical Chemistry and Material Science
Investigations into the thermal degradation of modafinil and its analogs, which share structural similarities with 2-(4-Benzoylphenyl)-2-(4-fluorophenyl)acetamide, have provided insights into their stability and potential analytical challenges. These findings are relevant for both forensic analysis and the design of materials with specific degradation profiles (Dowling et al., 2017).
properties
IUPAC Name |
2-(4-benzoylphenyl)-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FNO2/c22-18-12-10-15(11-13-18)19(21(23)25)14-6-8-17(9-7-14)20(24)16-4-2-1-3-5-16/h1-13,19H,(H2,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTATXSHVDAOXQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(C3=CC=C(C=C3)F)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.